2-semicarbazido-1H-3-benzazepine

• CAS No.: 57184-86-8
• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol
• IUPAC Name: (1H-3-benzazepin-2-ylamino)urea
• InChI: InChI=1S/C11H12N4O/c12-11(16)15-14-10-7-9-4-2-1-3-8(9)5-6-13-10/h1-6H,7H2,(H,13,14)(H3,12,15,16)
• InChI Key: BWOJTQQETZTVGT-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C=CN=C1NNC(=O)N

Description

2-semicarbazido-1H-3-benzazepine is a useful research compound. Its molecular formula is C11H12N4O and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 24 parts of 2-amino-1H-3-benzazepine hydrobromide, 33 parts of semicarbazide hydrochloride, and 40 parts of potassium acetate in 500 volume parts of methanol is stirred at room temperature overnight. After dilution with water the reaction mixture is neutralized with an aqueous solution of sodium bicarbonate and, then, extracted with chloroform. The chloroform layer is dried over sodium sulfate. Evaporation of the solvent gives 2-semicarbazido-1H-3-benzazepine as crystals. Recrystallization from methanol gives colorless prisms, melting at 188° - 189° C.